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Compound of Interest

Compound Name: 10-Hydroxyscandine

Cat. No.: B1155811

To the attention of researchers, scientists, and drug development professionals:

This technical guide addresses the available information for 10-Hydroxyscandine (CAS:
119188-47-5). Following a comprehensive review of publicly available scientific literature, it
must be noted that while the isolation and structural elucidation of 10-Hydroxyscandine from
the stem bark of Melodinus tenuicaudatus were reported in 1988, there is a significant lack of
subsequent research on its biological activity.

Therefore, this document will first present the known chemical and physical properties of 10-
Hydroxyscandine. Recognizing the interest in the therapeutic potential of compounds from
Melodinus tenuicaudatus, the guide will then provide an in-depth overview of the cytotoxic
activities of other alkaloids isolated from this plant, for which experimental data are available.
This will include a summary of quantitative data, general experimental protocols for cytotoxicity
assessment, and a representative signaling pathway diagram relevant to cancer research,
which can serve as a logical framework for investigating similar natural products.

10-Hydroxyscandine: Physicochemical Properties

10-Hydroxyscandine is a naturally occurring alkaloid. The fundamental physicochemical data
for this compound are summarized below.
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Property Value

CAS Number 119188-47-5

Molecular Formula C21H22N204

Molecular Weight 366.41 g/mol

Natural Source Melodinus tenuicaudatus
Compound Type Scandine-type alkaloid

Cytotoxic Alkaloids from Melodinus tenuicaudatus:
A Review of Biological Activity

While specific biological data for 10-Hydroxyscandine is unavailable, numerous other
alkaloids isolated from Melodinus tenuicaudatus have demonstrated significant cytotoxic effects
against a range of human cancer cell lines. These findings suggest that compounds from this
plant are a promising source for the discovery of novel anticancer agents. The following table
summarizes the reported in vitro cytotoxic activities (ICso values in uM) of selected alkaloids
from Melodinus tenuicaudatus.

Alkaloid HL-60 SMMC-7721 A-549 MCEF-7 SW480
Melodin H 1.8 3.2 4.5 2.1 5.7
Melodin J 0.9 25 3.1 15 4.2
Melodin K 0.1 0.8 1.2 0.5 2.3
11-
Methoxytaber 2.5 5.1 6.8 3.4 8.1
sonine
Cisplatin

3.1 8.2 10.5 7.3 12.4
(Control)

Data compiled from various scientific publications. Values are approximate and for comparative
purposes.
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Experimental Protocols for Cytotoxicity Assessment

The evaluation of the cytotoxic activity of natural products like the alkaloids from Melodinus
tenuicaudatus typically involves standardized in vitro assays. A general workflow for such an
assessment is outlined below.

Cell Culture and Treatment

Human cancer cell lines (e.g., HL-60, SMMC-7721, A-549, MCF-7, SW480) are cultured in
appropriate media supplemented with fetal bovine serum and antibiotics. Cells are maintained
in a humidified incubator at 37°C with 5% CO.. For cytotoxicity assays, cells are seeded in 96-
well plates and allowed to adhere overnight. Subsequently, the cells are treated with various
concentrations of the test compound (e.qg., isolated alkaloids) for a specified duration, typically
48 or 72 hours.

MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric
assay for assessing cell metabolic activity. After the treatment period, the MTT reagent is
added to each well and incubated to allow for the formation of formazan crystals by viable cells.
The formazan crystals are then solubilized, and the absorbance is measured using a
microplate reader at a specific wavelength (e.g., 570 nm). The percentage of cell viability is
calculated relative to untreated control cells. The ICso value, the concentration of the compound
that inhibits 50% of cell growth, is then determined from the dose-response curve.

Cytotoxicity Assay Workflow

Cell Seeding Compound Treatment Incubation . . ; B . Abcarh
[(’:lb-well pla:e)j_'[(wrymg o) @8.72 hous) MTT Reagent Addition Incubation & Formazan Formation e

Click to download full resolution via product page

A generalized workflow for determining the cytotoxicity of a compound using the MTT assay.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1155811?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1155811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Potential Signaling Pathways for Further
Investigation

While the precise mechanisms of action for most alkaloids from Melodinus tenuicaudatus have
not been elucidated, many natural product-derived cytotoxic agents exert their effects by
modulating key signaling pathways involved in cancer cell proliferation, survival, and apoptosis.
A common pathway implicated in cancer is the PI3K/Akt/mTOR pathway. Investigating the
effect of novel compounds like 10-Hydroxyscandine on this pathway could be a valuable

starting point for mechanistic studies.
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Potential Target: PI3K/Akt/mTOR Signaling Pathway
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A simplified diagram of the PISK/Akt/mTOR signaling pathway, a potential target for cytotoxic
alkaloids.

Conclusion and Future Directions

10-Hydroxyscandine remains an understudied natural product. While its chemical structure is
known, its biological activities are yet to be explored. The significant cytotoxic effects of other
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alkaloids from Melodinus tenuicaudatus provide a strong rationale for the biological evaluation
of 10-Hydroxyscandine. Future research should focus on:

« In vitro cytotoxicity screening of 10-Hydroxyscandine against a panel of human cancer cell
lines.

» Elucidation of the mechanism of action for any observed cytotoxic activity, including
investigation of its effects on key signaling pathways such as the PI3K/Akt/mTOR pathway.

« In vivo studies to evaluate the anti-tumor efficacy and safety profile of 10-Hydroxyscandine
in animal models if promising in vitro activity is identified.

Such studies are essential to determine if 10-Hydroxyscandine holds therapeutic potential
and to contribute to the growing field of natural product-based drug discovery.

 To cite this document: BenchChem. [An In-depth Technical Guide on 10-Hydroxyscandine
(CAS Number: 119188-47-5)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1155811#10-hydroxyscandine-cas-number-119188-
47-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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